Cas no 1261512-54-2 (3-Fluoro-5-(perfluorophenyl)picolinaldehyde)

• Product Name: 3-Fluoro-5-(perfluorophenyl)picolinaldehyde
• CAS No: 1261512-54-2
• MF: C₁₂H₃F₆NO
• MW: 291.148743867874
• CID: 4925059
• Update Time: 2025-10-30

3-Fluoro-5-(perfluorophenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-5-(perfluorophenyl)picolinaldehyde
• 3-Fluoro-5-(perfluorophenyl)picolinaldehyde

• Inchi： 1S/C12H3F6NO/c13-5-1-4(2-19-6(5)3-20)7-8(14)10(16)12(18)11(17)9(7)15/h1-3H
• InChI Key： RKHLWKQBMZUXJF-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C=NC(C=O)=C(C=1)F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 343
• XLogP3: 2.9
• Topological Polar Surface Area: 30

Additional information on 3-Fluoro-5-(perfluorophenyl)picolinaldehyde

3-Fluoro-5-(Perfluorophenyl)Picolinaldehyde: A Comprehensive Overview

The compound 3-Fluoro-5-(Perfluorophenyl)Picolinaldehyde, identified by the CAS number 1261512-54-2, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a picolinaldehyde backbone substituted with a fluoro group at the 3-position and a perfluorophenyl group at the 5-position. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it an intriguing subject for research in synthetic chemistry, material science, and drug discovery.

Recent studies have highlighted the importance of fluorinated aromatic compounds like 3-Fluoro-5-(Perfluorophenyl)Picolinaldehyde in the development of novel materials with enhanced thermal stability and electronic properties. For instance, researchers have explored the use of this compound as a building block for constructing advanced fluoropolymers, which exhibit exceptional resistance to harsh environmental conditions. The perfluorophenyl group, in particular, contributes significantly to the molecule's ability to form strong intermolecular interactions, making it a valuable component in the synthesis of high-performance polymers.

In the field of medicinal chemistry, 3-Fluoro-5-(Perfluorophenyl)Picolinaldehyde has gained attention as a potential lead compound for drug development. Its structure allows for facile functionalization at various positions on the picolinaldehyde framework, enabling chemists to design molecules with specific biological activities. Recent investigations have demonstrated that derivatives of this compound exhibit promising inhibitory effects against certain enzymes associated with neurodegenerative diseases. The fluoro group at the 3-position plays a critical role in modulating these biological activities by influencing the molecule's lipophilicity and hydrogen bonding capabilities.

The synthesis of 3-Fluoro-5-(Perfluorophenyl)Picolinaldehyde involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A key challenge in its preparation lies in achieving high yields while maintaining the integrity of the perfluorophenyl group. Researchers have employed various strategies, including directed metallation and cross-coupling reactions, to optimize the synthesis pathway. These advancements not only enhance the scalability of production but also pave the way for further exploration of related compounds.

From an environmental perspective, understanding the degradation pathways and ecological impact of 3-Fluoro-5-(Perfluorophenyl)Picolinaldehyde is crucial for its safe utilization. Recent studies have focused on assessing its biodegradability under various conditions and its potential to accumulate in aquatic ecosystems. Preliminary findings suggest that while the compound exhibits moderate persistence in certain environments, its environmental footprint can be minimized through responsible use and disposal practices.

In conclusion, 3-Fluoro-5-(Perfluorophenyl)Picolinaldehyde represents a versatile platform for exploring new chemical entities with diverse applications. Its unique structure and functional groups make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to play an increasingly important role in advancing our understanding of fluorinated aromatic systems and their practical applications.